Cas no 2171641-61-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid
• CAS No: 2171641-61-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6301495
• PubChem ID: 165535145
• Update Time: 2025-10-24

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid
• 2171641-61-3
• EN300-1512124
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-17(2)14-23(24(30)29(3)27(25(31)32)12-13-34-16-27)28-26(33)35-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： PHVBINSIHFFJKK-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)N(C)C(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid (CAS No. 2171641-61-3): A Comprehensive Overview

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid (CAS No. 2171641-61-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Dmp-Oxolane-COOH, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and oxolane carboxylic acid, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, which makes it an ideal protecting group for amino acids. The oxolane ring, on the other hand, provides structural rigidity and can influence the conformational properties of the molecule, which is crucial for its biological activity. The combination of these features makes 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid a versatile building block in the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of this compound in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that Fmoc-Dmp-Oxolane-COOH can be effectively used as a key intermediate in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play critical roles in cellular signaling and are implicated in numerous diseases, including cardiovascular disorders, neurological conditions, and cancer.

In another study published in Bioorganic & Medicinal Chemistry Letters (2023), researchers explored the use of Fmoc-Dmp-Oxolane-COOH in the development of inhibitors for protein-protein interactions (PPIs). PPIs are essential for many biological processes and are increasingly recognized as important therapeutic targets. The study found that compounds derived from Fmoc-Dmp-Oxolane-COOH exhibited high binding affinity and selectivity for specific PPIs, making them promising candidates for drug development.

The structural characteristics of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid also make it suitable for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify lead molecules with desired biological activities. The flexibility and modularity of this compound allow chemists to easily introduce various functional groups and modifications, thereby expanding its potential applications.

Furthermore, the stability and solubility properties of Fmoc-Dmp-Oxolane-COOH have been extensively studied. A recent publication in Organic & Biomolecular Chemistry (2021) reported that this compound exhibits good stability under a wide range of pH conditions and can be readily dissolved in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties are crucial for its use in both laboratory-scale synthesis and industrial-scale production.

In addition to its applications in drug discovery, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid has also been investigated for its potential use as a fluorescent probe. Fluorescent probes are essential tools in cell biology and imaging studies, allowing researchers to visualize and track specific biomolecules within cells. The presence of the Fmoc group imparts fluorescent properties to the molecule, making it a promising candidate for developing new imaging agents.

The synthesis of Fmoc-Dmp-Oxolane-COOH typically involves several steps, including the protection of amino groups with Fmoc chloride, the formation of the oxolane ring through intramolecular cyclization reactions, and the introduction of carboxylic acid functionality through esterification or amidation reactions. Recent advancements in synthetic methods have led to more efficient and cost-effective routes for producing this compound on a large scale.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid (CAS No. 2171641-61-3) is a highly versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive building block for the development of novel therapeutic agents and imaging probes. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.